Cas no 11012-90-1 (Demetric acid (7CI,9CI))

• Product Name: Demetric acid (7CI,9CI)
• CAS No: 11012-90-1
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 170475
• PubChem ID: 25440
• Update Time: 2025-04-19

Demetric acid (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Demetric acid (7CI,9CI)
• NSC B152222
• 11012-90-1
• Estren
• DEMETRIC ACID
• AKOS015963315
• AC-19326

• Inchi： 1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h10,12-17,19-20H,2-9H2,1H3
• InChI Key： CMXKUJNZWYTFJN-UHFFFAOYSA-N
• SMILES： OC1CCC2C3CCC4=CC(CCC4C3CCC21C)O

Computed Properties

• Exact Mass: 276.20893
• Monoisotopic Mass: 276.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.14
• Boiling Point: 431°Cat760mmHg
• Flash Point: 199.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives